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Compound of Interest

5-Bromothiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B154028

Authored for researchers, scientists, and drug development professionals, this in-depth
technical guide provides a thorough overview of 5-Bromothiophene-2-carbaldehyde, a key
building block in organic synthesis. This document details its chemical and physical properties,
spectroscopic data, experimental protocols for its synthesis and subsequent reactions, and its
applications in medicinal chemistry and materials science.

Core Chemical and Physical Data

5-Bromothiophene-2-carbaldehyde is a substituted thiophene derivative that serves as a
versatile intermediate in the synthesis of a wide array of functionalized compounds. Its
chemical formula is CsHsBrOS.[1][2][3] The presence of the bromine atom and the aldehyde
group at positions 5 and 2 of the thiophene ring, respectively, allows for a variety of chemical
transformations.

Below is a summary of its key quantitative data:
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Property

Value

Molecular Formula

CsH3Bros

Molecular Weight 191.05 g/mol [4][5][6][7][8]
CAS Number 4701-17-1[1][2][3][5][6]
Clear, pale yellow to yellow to orange or brown
Appearance _ .
liquid/solid[2][3]
Boiling Point 105-107 °C at 11 mmHg][6]
Density 1.607 g/mL at 25 °C[6]

Refractive Index

1.637 at 20 °C[6]

Flash Point

210.00 °F (98.89 °C)[9]

Spectroscopic Profile

The structural identity of 5-Bromothiophene-2-carbaldehyde is well-characterized by various

spectroscopic techniques.

Spectroscopy Key Features
'H NMR Spectral data is available, confirming the proton
environments in the molecule.[2][8]
Publicly available spectra confirm the carbon
B3C NMR

framework of the compound.[3]

Infrared (IR)

IR spectra show characteristic peaks for the

aldehyde and thiophene moieties.[1][3][4]

Mass Spectrometry (MS)

The mass spectrum confirms the molecular
weight of the compound.[1][3][6][10]

Experimental Protocols

Synthesis of 5-Bromothiophene-2-carbaldehyde
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A common method for the synthesis of 5-Bromothiophene-2-carbaldehyde involves the
Vilsmeier-Haack reaction. A modified literature procedure is as follows:

Materials:

2-Bromothiophene

Phosphorus oxychloride (POCIs)

N,N-Dimethylformamide (DMF)

Ice bath

Procedure:

Phosphorus oxychloride (35 mL, 0.375 mol) is added dropwise to N,N-Dimethylformamide
(27 mL, 0.35 mol) in an ice bath.

e The mixture is stirred for 30 minutes.
¢ 2-Bromothiophene (25.7 g, 0.158 mol) is then added to the mixture.
¢ The reaction solution is heated and the reaction progress is monitored.

« Upon completion, the reaction is worked up to isolate the product, which can be purified by
column chromatography.[11]

Diagram of Synthetic Pathway

Synthesis of 5-Bromothiophene-2-carbaldehyde

2-Bromothiophene Vilsmeier Reagent (POCI3, DMF)

Vilsmeier-Haack Reactio

5-Bromothiophene-2-carbaldehyde
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Caption: Synthesis of 5-Bromothiophene-2-carbaldehyde via the Vilsmeier-Haack reaction.

Suzuki Cross-Coupling Reaction Using 5-
Bromothiophene-2-carbaldehyde

5-Bromothiophene-2-carbaldehyde is a valuable substrate for Suzuki cross-coupling
reactions to form C-C bonds. This is a powerful method for synthesizing more complex
molecules.

Materials:

» 5-Bromothiophene-2-carbaldehyde

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0))

Base (e.g., potassium phosphate)

Solvent (e.g., 1,4-dioxane)

Procedure:

¢ In a dry reaction flask, 5-Bromothiophene-2-carbaldehyde (1 equivalent), the arylboronic
acid (1.1 equivalents), the palladium catalyst (e.g., 2 mol%), and the base (3 equivalents) are
combined.[7]

e The flask is sealed and the solvent is added under an inert atmosphere (e.qg., nitrogen).[7]

e The reaction mixture is heated (e.g., to 80-90 °C) and stirred for a specified time (e.qg., 4
hours).[7][12]

o After the reaction is complete, it is cooled, diluted with a solvent like ethyl acetate, and
filtered.[7]
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e The organic phase is washed with water and brine, dried over anhydrous sodium sulfate,
and the solvent is removed to yield the crude product, which can be further purified.[7]

Diagram of Suzuki Cross-Coupling Reaction

Suzuki Cross-Coupling Reaction

5-Bromothiophene-2-carbaldehyde Pd Catalyst & Base

5-Arylthiophene-2-carbaldehyde

Click to download full resolution via product page

Caption: General scheme of the Suzuki cross-coupling reaction with 5-Bromothiophene-2-

carbaldehyde.

Applications in Drug Discovery and Materials
Science

5-Bromothiophene-2-carbaldehyde is a crucial intermediate in the synthesis of various
compounds with significant biological activities and material properties.

» Medicinal Chemistry: It is used as a precursor for the synthesis of thiophene-containing
heterocyclic compounds, which are present in many drug molecules.[13] These include
potential anti-cancer, antiviral, and anti-inflammatory agents.[13][14] For instance,
derivatives have been synthesized and evaluated for their spasmolytic, antibacterial, and
antiproliferative activities.[12][15][16] It has also been used in the preparation of
radiopharmaceuticals.

» Materials Science: Thiophene derivatives are integral to the development of organic
semiconductors, conductive polymers, and liquid crystals due to their electronic properties.
5-Bromothiophene-2-carbaldehyde serves as a convenient starting material for the
synthesis of these functional materials.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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